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Compound of Interest

Compound Name: Sodium sulfanilic acid

Cat. No.: B8605135 Get Quote

Executive Summary & Chemical Identity
Sodium sulfanilate (Sodium 4-aminobenzenesulfonate) represents a critical intermediate in the

synthesis of azo dyes, sulfa drugs, and specialized organic frameworks. Unlike its parent

compound, sulfanilic acid, which exists as a poorly soluble zwitterion, the sodium salt exhibits

high aqueous solubility, a property that drives its utility in aqueous-phase coupling reactions.

This guide provides a technical analysis of the solubility profile of sodium sulfanilate,

distinguishing it from its acid form, and offers validated protocols for solubility determination in

process environments.

Chemical Identity
Parameter Detail

IUPAC Name Sodium 4-aminobenzenesulfonate

CAS Number 515-74-2 (Anhydrous); 6106-22-5 (Dihydrate)

Molecular Formula (Anhydrous)

Molecular Weight
195.17 g/mol (Anhydrous); 231.20 g/mol

(Dihydrate)

Key Characteristic
High aqueous solubility vs. Sulfanilic Acid

(Zwitterion)
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Thermodynamic Framework of Dissolution
Understanding the solubility of sodium sulfanilate requires analyzing the competition between

crystal lattice energy and solvation enthalpy.

The Zwitterion vs. Salt Paradox
A common error in process design is conflating the solubility data of sulfanilic acid with its

sodium salt.

Sulfanilic Acid: Exists as a zwitterion (

).[1] Strong intermolecular electrostatic interactions lead to a high crystal lattice energy and
low water solubility (~10 g/L at 20°C).

Sodium Sulfanilate: The ionic lattice (

and

) is disrupted by water's high dielectric constant. The hydration enthalpy of the

ion (

) significantly drives the dissolution process, overcoming the lattice energy.

Solvent Polarity & Dielectric Requirement
Sodium sulfanilate follows a strict "like dissolves like" mechanism dominated by ion-dipole

interactions.

Water (

): High solubility due to effective shielding of ions.

Methanol/Ethanol (

): Drastically reduced solubility. The organic chain interferes with the formation of a stable
hydration shell around the sodium ion.

Non-polar Solvents (Benzene, Ether): Insoluble.[2][1][3] Lacking a dipole moment sufficient

to dissociate the ionic bond.
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Solubility Data Profile
The following data consolidates experimental values and solubility trends. Note the dramatic

difference between the acid and the salt.

Table 1: Comparative Solubility in Water (at 25°C)
Compound Solubility (g/L) Solubility (M)

pH of Saturated
Soln.

Sulfanilic Acid ~10.0 ~0.06 Acidic (< 3.0)

Sodium Sulfanilate ~170.0 ~0.87
Neutral/Slightly Basic

(~7-8)

Data Sources: ChemicalBook [1], Sigma-Aldrich [2].

Table 2: Solvent Compatibility Matrix
Solvent System Solubility Rating Process Implication

Water High
Primary solvent for reaction

and crystallization.

Methanol Slight
Potential anti-solvent for

crystallization.

Ethanol Very Slight
Excellent anti-solvent for high-

yield recovery.

Acetone Insoluble
Used for washing filter cakes

to remove water.

Diethyl Ether Insoluble
Used to extract non-polar

impurities.

Experimental Protocol: Precise Solubility
Determination
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For critical drug development or process scaling, literature values are often insufficient due to

batch-to-batch variations in crystal habit (anhydrous vs. dihydrate). The following protocol

ensures self-validating data generation.

Workflow Diagram
The following diagram outlines the decision logic for selecting the correct measurement

technique based on the solvent system.

Start: Define Solvent System

Check Solvent Viscosity/Volatility

Method A: Equilibrium Gravimetric
(Standard for Non-Volatile)

Low Viscosity
Stable T

Method B: Dynamic Laser Monitoring
(For Metastable Zone Width)

Process Control
Crystallization Study

Equilibrate at T (+/- 0.1°C)
for 24-48 hours

Quantification
(HPLC or Dry Weight)

Direct Detect

Syringe Filter (0.45 µm)
Pre-heated to T
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Figure 1: Decision matrix for solubility determination workflows. Method A is recommended for

thermodynamic solubility curves.

Standard Operating Procedure (Gravimetric)
Objective: Determine saturation concentration (

) at Temperature

.

Preparation: Add excess sodium sulfanilate (approx. 20g) to 50mL of solvent in a jacketed

glass vessel.

Equilibration: Agitate at 200 RPM. Control temperature via circulating water bath. Allow 24

hours for equilibrium.

Sampling: Stop agitation and allow solids to settle for 30 minutes.

Filtration (Critical Step): Using a syringe filter pre-heated to the solution temperature (to

prevent premature crystallization), withdraw 5mL of supernatant.

Quantification:

Gravimetric: Evaporate solvent in a vacuum oven at 60°C until constant weight.

HPLC: Dilute aliquot with mobile phase and quantify against a standard curve (UV

detection at 254 nm).

Process Applications: Purification & Crystallization
The solubility differential between sodium sulfanilate and organic impurities is the basis for its

purification.

The "Salting-Out" Effect
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While sodium sulfanilate is soluble in water, the addition of sodium chloride (NaCl) or sodium

carbonate (

) introduces the Common Ion Effect. Increasing

shifts the equilibrium toward the solid precipitate:

Application: In the synthesis of Methyl Orange, sodium carbonate is used not just to solubilize
the sulfanilic acid, but in excess to drive the subsequent coupling reaction and manage the
ionic strength.

Anti-Solvent Crystallization
To recover high-purity sodium sulfanilate from an aqueous reaction mixture:

Concentrate the aqueous solution to near-saturation (~150 g/L).

Slowly add Ethanol (ratio 1:1 v/v) while cooling to 5°C.

The solubility drops precipitously, yielding uniform crystals of the dihydrate form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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